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Compound of Interest

Compound Name: 4-Isopropoxycyclohexanone

Cat. No.: B1319493 Get Quote

For laboratory professionals engaged in cutting-edge research and development, the

meticulous management of chemical reagents is foundational to both safety and scientific

integrity. This guide provides a detailed operational plan for the safe handling, use, and

disposal of 4-Isopropoxycyclohexanone. While a specific Safety Data Sheet (SDS) for 4-
Isopropoxycyclohexanone is not readily available in public databases, its structural similarity

to other substituted cyclohexanones allows for a robust safety protocol based on established

data for this class of compounds. This document synthesizes that information to ensure you

can manage this chemical with the highest degree of safety.

The core principle of this guide is proactive risk mitigation. By understanding the potential

hazards and implementing the procedural controls outlined below, you can create a self-

validating system of safety in your laboratory.

Hazard Assessment and Chemical Profile
4-Isopropoxycyclohexanone is a substituted cyclic ketone. The safety profile is extrapolated

from data on similar cyclohexanone derivatives.[1] The primary anticipated hazards include:

Flammability: Like many organic ketones, it is expected to be a flammable liquid and vapor.

[2]

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[3]
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Skin and Eye Damage: Causes skin irritation and is expected to pose a risk of serious eye

damage.[3]

Respiratory Irritation: Vapors may cause respiratory irritation.[3]

Physicochemical Properties (Predicted)

Property Value Source

Molecular Formula C₉H₁₆O Cheméo[4]

Molecular Weight 140.22 g/mol Cheméo[4]

Appearance
Likely a colorless to pale

yellow liquid
PubChem[1]

Boiling Point Data not available

Flash Point
Expected to be in the

flammable range (e.g., < 93°C)

Personal Protective Equipment (PPE): Your First
Line of Defense
The selection of appropriate PPE is critical to prevent exposure. The following PPE is

mandatory when handling 4-Isopropoxycyclohexanone.[5][6]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes that

can cause serious eye

damage.[3][7]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or neoprene).

Prevents skin contact, which

can cause irritation and

absorption.

Body Protection
A flame-resistant laboratory

coat.

Protects against incidental

contact and spills.[6]

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.

Minimizes the inhalation of

potentially harmful vapors.[8]

Operational Plan: From Receipt to Disposal
A systematic workflow is essential for minimizing risk. The following diagram and procedural

steps outline the lifecycle of 4-Isopropoxycyclohexanone in the laboratory.
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Receipt & Storage

Handling & Use

Waste Management & Disposal

Receive Chemical

Store in a cool, dry, 
well-ventilated, flammables-approved area.

Inspect container

Don Appropriate PPE

Prepare for experiment

Work in a Chemical Fume Hood

Use non-sparking tools for transfer

Collect waste in a labeled, 
sealed hazardous waste container.

Generate waste

Store waste in a designated satellite accumulation area.

Arrange for pickup by 
licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Isopropoxycyclohexanone.
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Step-by-Step Handling Protocol
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the chemical in a cool, dry, and well-ventilated area designated for flammable

liquids.[9]

Ensure the container is kept tightly closed.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Preparation and Handling:

Before handling, ensure you are wearing the appropriate PPE as specified in the table

above.

All work involving 4-Isopropoxycyclohexanone must be conducted in a certified

chemical fume hood to minimize vapor inhalation.[10]

Ground and bond containers when transferring the liquid to prevent static discharge.[2]

Use only non-sparking tools.[11]

Avoid contact with skin and eyes, and avoid breathing vapors.[2]

Spill Management:

In the event of a small spill, contain the liquid with an inert absorbent material (e.g., sand,

vermiculite).[12] Do not use combustible materials like paper towels for initial absorption.

Collect the absorbed material using non-sparking tools and place it into a designated

hazardous waste container.[11]

For larger spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance
The disposal of 4-Isopropoxycyclohexanone and any contaminated materials must be

treated as a hazardous waste process.[13]

Step-by-Step Disposal Protocol
Waste Identification and Collection:

All waste containing 4-Isopropoxycyclohexanone, including contaminated gloves,

absorbent materials, and empty containers, must be collected as hazardous waste.[12]

Use a dedicated, chemically compatible, and leak-proof container with a secure lid.

Do not mix this waste with other waste streams unless permitted by your institution's EHS

guidelines.[12]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Isopropoxycyclohexanone".[13]

Include the date the waste was first added to the container.

Storage and Final Disposal:

Store the sealed waste container in a designated and well-ventilated satellite accumulation

area within the laboratory.[13]

Once the container is full, or in accordance with your institution's policies, arrange for

pickup and disposal through your EHS department or a licensed hazardous waste

contractor.[12]

Crucially, do not dispose of 4-Isopropoxycyclohexanone down the drain or in regular

trash.[13]
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By adhering to this comprehensive guide, you can confidently and safely incorporate 4-
Isopropoxycyclohexanone into your research workflows, upholding the highest standards of

laboratory safety and scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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